Cas no 2035007-49-7 ((2E)-3-(2-chlorophenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide)

• Product Name: (2E)-3-(2-chlorophenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide
• CAS No: 2035007-49-7
• MF: C₁₆H₁₃ClN₄OS
• MW: 344.818620443344
• CID: 5339054
• Update Time: 2025-06-14

(2E)-3-(2-chlorophenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-chlorophenyl)-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)acrylamide
• (E)-3-(2-chlorophenyl)-N-[(1-thiophen-2-yltriazol-4-yl)methyl]prop-2-enamide
• (2E)-3-(2-chlorophenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide

• Inchi： 1S/C16H13ClN4OS/c17-14-5-2-1-4-12(14)7-8-15(22)18-10-13-11-21(20-19-13)16-6-3-9-23-16/h1-9,11H,10H2,(H,18,22)/b8-7+
• SMILES： ClC1C=CC=CC=1/C=C/C(NCC1=CN(C2=CC=CS2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• XLogP3: 3.2
• Topological Polar Surface Area: 88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(2-chlorophenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide

Comprehensive Analysis of (2E)-3-(2-chlorophenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide (CAS No. 2035007-49-7)

The compound (2E)-3-(2-chlorophenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide, identified by CAS No. 2035007-49-7, represents a sophisticated small molecule with a unique structural framework. This prop-2-enamide derivative integrates a thiophene ring and a 1,2,3-triazole moiety, making it a subject of interest in pharmaceutical and agrochemical research. Its molecular architecture suggests potential applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation.

Recent trends in AI-driven drug discovery have amplified the relevance of compounds like 2035007-49-7. Researchers are leveraging machine learning to predict the bioactivity of such molecules, reducing experimental costs. The presence of a chlorophenyl group and a triazole-thiophene hybrid in this compound aligns with current explorations of heterocyclic scaffolds in medicinal chemistry. These features are frequently searched in databases like PubChem and SciFinder, reflecting their importance in structure-activity relationship (SAR) studies.

From a synthetic perspective, the prop-2-enamide backbone of 2035007-49-7 offers versatility for further derivatization. The thiophen-2-yl and triazol-4-yl segments are known to enhance metabolic stability, a critical factor in lead optimization. This aligns with the growing demand for bioisosteres in drug design, a topic trending in Google Scholar queries. The compound’s E-configuration (denoted by 2E) also underscores its geometric specificity, which could influence binding affinity.

Environmental and green chemistry considerations are increasingly shaping compound development. The chlorophenyl component in 2035007-49-7 warrants scrutiny for biodegradability, a hotspot in sustainability-focused research. Analytical techniques like HPLC-MS and NMR are essential for characterizing such compounds, as evidenced by their prominence in patent literature and SEO-optimized scientific content.

In conclusion, (2E)-3-(2-chlorophenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide exemplifies the intersection of structural innovation and applied chemistry. Its CAS No. 2035007-49-7 serves as a key identifier for researchers exploring small-molecule therapeutics or agrochemical adjuvants. As computational chemistry tools evolve, this compound’s potential will likely be further unlocked, addressing queries like "triazole-thiophene hybrids in drug design" or "chlorophenyl derivatives stability."